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Compound of Interest

Compound Name:
4,4-Difluoro-1-phenylcyclohexan-

1-amine

CAS No.: 1894343-04-4

Cat. No.: B3112463

Get Quote

Technical Whitepaper: 4,4-Difluoro-1-
phenylcyclohexan-1-amine
Molecular Probe & Bioisostere Guide

Executive Summary
4,4-Difluoro-1-phenylcyclohexan-1-amine (CAS: 1894343-04-4) represents a strategic

structural modification of the 1-phenylcyclohexylamine scaffold, a pharmacophore historically

associated with NMDA receptor antagonists (e.g., phencyclidine, tenocyclidine) and sigma

receptor ligands.

This molecule integrates a gem-difluoro motif at the C4 position. In drug design, this

modification serves three critical functions:

Metabolic Hardening: It blocks Cytochrome P450-mediated oxidative metabolism at the

typically labile C4 position.
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pKa Modulation: The electron-withdrawing nature of the fluorine atoms lowers the basicity of

the distal amine via through-bond and through-space inductive effects, potentially altering

membrane permeability and blood-brain barrier (BBB) penetration.

Conformational Locking: The dipole associated with the CF₂ unit influences the ring

puckering, reducing the entropic penalty of binding.

Structural & Electronic Profiling
Conformational Analysis
The cyclohexane ring exists in a dynamic equilibrium, but the 1,1-disubstitution (phenyl and

amine) combined with the 4,4-difluoro substitution imposes specific constraints.

Steric Dominance: The phenyl group (A-value ~3.0 kcal/mol) strongly prefers the equatorial

position to minimize 1,3-diaxial interactions.

Dipole Effects: The C-F bonds create a significant dipole. Unlike a hydrocarbon chain, the

CF₂ group exhibits a "gauche effect" and electrostatic repulsion that can flatten the chair

conformation slightly at the C4 vertex.

Physicochemical Properties
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Property Estimated Value Mechanistic Insight

Formula C₁₂H₁₅F₂N --

MW 211.25 g/mol
Fragment-like space; suitable

for CNS penetration.

ClogP ~2.8 - 3.2

The lipophilicity is modulated

by the fluorine atoms. While

fluorine is lipophilic, the strong

polarity of the C-F bond can

offset this in specific solvation

shells.

pKa (Conj. Acid) ~8.5 - 9.0

Lower than the non-fluorinated

parent (typically ~10.5). The

distal inductive effect of the

C4-fluorines reduces the

electron density at the nitrogen

lone pair.

TPSA 26.02 Å²
Excellent range for BBB

permeability.

Visualizing the Electronic Effect
The following diagram illustrates the impact of the gem-difluoro substitution on the scaffold's

stability and electronic distribution.
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Figure 1: Mechanistic impact of C4-gem-difluorination on the pharmacological profile of the

cyclohexylamine scaffold.

Synthetic Pathways[1][2][3]
To ensure high purity and structural integrity, a Grignard Addition to a Sulfinylimine is the

recommended protocol. This method is superior to the traditional Strecker synthesis for this

substrate because it avoids toxic cyanide handling and allows for potential stereocontrol if a

chiral sulfinamide is used (Ellman's auxiliary).

Retrosynthetic Logic
Target: 4,4-Difluoro-1-phenylcyclohexan-1-amine.[1]

Disconnection: C-C bond between the quaternary carbon and the phenyl ring.

Intermediate:N-tert-butanesulfinyl ketimine derived from 4,4-difluorocyclohexanone.

Starting Material: 4,4-Difluorocyclohexanone (commercially available).
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Detailed Experimental Protocol
Note: All reactions must be performed under an inert atmosphere (Nitrogen or Argon) using

anhydrous solvents.

Step 1: Formation of the Ketimine
Reagents: 4,4-Difluorocyclohexanone (1.0 eq), Titanium(IV) ethoxide (Ti(OEt)₄, 2.0 eq), (R)-

or (S)-2-methyl-2-propanesulfinamide (1.1 eq).

Solvent: THF (Tetrahydrofuran).

Procedure:

Charge a flame-dried round-bottom flask with 4,4-difluorocyclohexanone and THF.

Add Ti(OEt)₄ followed by the sulfinamide.

Heat to reflux (approx. 65-70°C) for 12–18 hours. Monitor by TLC or LC-MS for the

disappearance of the ketone.

Workup: Cool to room temperature. Pour into brine with vigorous stirring. Filter the

resulting suspension through a Celite pad to remove titanium salts. Extract the filtrate with

EtOAc.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Step 2: Grignard Addition (Introduction of Phenyl Group)
Reagents: Phenylmagnesium bromide (PhMgBr, 3.0 M in ether, 2.0 eq).

Solvent: CH₂Cl₂ (Dichloromethane) or Toluene (non-coordinating solvents enhance

diastereoselectivity).

Procedure:

Dissolve the sulfinyl ketimine (from Step 1) in anhydrous CH₂Cl₂ and cool to -78°C.

Add PhMgBr dropwise via syringe pump to maintain internal temperature.
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Stir at -78°C for 4 hours, then slowly warm to room temperature overnight.

Quench: Slowly add saturated NH₄Cl solution.

Isolation: Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.

Step 3: Deprotection to Free Amine
Reagents: 4M HCl in Dioxane.

Solvent: Methanol (MeOH).

Procedure:

Dissolve the sulfinamide intermediate in MeOH.

Add 4M HCl/Dioxane (excess, ~4-5 eq).

Stir at room temperature for 1-2 hours. A white precipitate (the amine hydrochloride salt)

may form.

Free Basing: Concentrate the solvent. Redissolve in water and basify to pH >12 using 1M

NaOH. Extract with CH₂Cl₂.[2]

Final Purification: Recrystallization from Ethanol/Ether or conversion to the HCl salt for

long-term storage.

Synthesis Workflow Diagram

4,4-Difluorocyclohexanone Step 1: Imine Formation
(Ti(OEt)4, Sulfinamide) Sulfinyl Ketimine Step 2: Grignard Addition

(PhMgBr, -78°C) Protected Amine Step 3: Acid Hydrolysis
(HCl/MeOH)

4,4-Difluoro-1-phenyl-
cyclohexan-1-amine
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Figure 2: Step-wise synthetic route utilizing Ellman's auxiliary chemistry for high-purity isolation.

Medicinal Chemistry Applications
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Bioisosteric Replacement Strategy
This molecule is a direct bioisostere of 1-phenylcyclohexylamine. In the context of NMDA

receptor antagonism (e.g., Phencyclidine analogs), the 4-position of the cyclohexane ring is a

primary site for metabolic degradation (hydroxylation).

Why use the 4,4-Difluoro analog?

Metabolic Stability: The C-F bond energy (approx. 116 kcal/mol) renders the C4 position inert

to oxidative attack, significantly extending the half-life (

) of the compound in microsomal stability assays.

Reduced Lipophilicity (LogD): While fluorine is hydrophobic, the replacement of C-H bonds

with polar C-F bonds often lowers the overall LogD compared to a methyl or ethyl

substitution, reducing non-specific binding in plasma proteins.

Potential Target Classes
Based on the structural homology, this core is relevant for:

NMDA Receptor Antagonists: For the treatment of neuropathic pain or depression (similar to

Ketamine/Esketamine).

Sigma-1 Receptor Ligands: The phenyl-cyclohexyl-amine motif is a classic pharmacophore

for Sigma receptors, involved in neuroprotection.

Dopamine Reuptake Inhibitors: Analogs of this structure have shown affinity for the

Dopamine Transporter (DAT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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